8-Azaspiro[4.5]decane hydrochloride

Specification

• CAS No.: 1123-30-4
• Molecular Formula: C9H18ClN
• Molecular Weight: 175.7 g/mol
• IUPAC Name: 8-azaspiro[4.5]decane;hydrochloride
• Standard InChI: InChI=1S/C9H17N.ClH/c1-2-4-9(3-1)5-7-10-8-6-9;/h10H,1-8H2;1H
• Standard InChI Key: DRTLAKIFUNGWIM-UHFFFAOYSA-N
• SMILES: C1CCC2(C1)CCNCC2.Cl
• Canonical SMILES: C1CCC2(C1)CC[NH2+]CC2.[Cl-]

Introduction

Chemical Identity and Basic Properties

8-Azaspiro[4.5]decane hydrochloride is a crystalline solid with the molecular formula C9H18ClN and a molecular weight of 176 g/mol. It is registered with the Chemical Abstracts Service (CAS) under the number 1123-30-4. This compound belongs to the broader class of azaspirocyclic compounds, which feature a nitrogen atom incorporated into a spirocyclic system.

The compound is also known by several synonyms in chemical databases and literature:

• 8-AZASPIRO[4.5]DECANE HCL

• 8-Azaspiro[4.5]decane, hydrochloride (1:1)

• 8-Aza-Spiro[4.5]Decane Hydrochloride (WX100240S1)

Structural Characteristics

The structure of 8-Azaspiro[4.5]decane hydrochloride features a spiro carbon atom that connects a cyclopentane ring and a piperidine ring. The nitrogen atom (the "aza" component) is positioned at the 8th position within the spirocyclic system, and the compound exists as a hydrochloride salt. This salt formation enhances stability and solubility compared to the free base form.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 8-Azaspiro[4.5]decane hydrochloride:

Property	Value
Molecular Formula	C9H18ClN
Molecular Weight	176 g/mol
Physical State	Crystalline solid
CAS Number	1123-30-4
Solubility	Soluble in water and polar organic solvents
Classification	Heterocyclic compound, Spirocyclic amine salt

Symbol	Classification
GHS07	Warning
Hazard statements	H315-H319-H335
Precautionary statements	P261-P264-P271-P280-P302+P352-P304+P340-P305+P351+P338-P312-P313-P337+P313-P362-P403+P233-P405-P501

These hazard statements indicate that the compound may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).

Applications and Related Chemistry

Synthetic Utility

8-Azaspiro[4.5]decane hydrochloride serves as an important building block in organic synthesis, particularly in the development of pharmaceutical compounds. Its spirocyclic structure provides a rigid scaffold that can be strategically modified to create molecules with specific three-dimensional orientations, which is valuable in drug design.

Relationship to Pharmaceutical Compounds

One of the notable applications of the azaspirodecane structure is in the synthesis of buspirone, an anxiolytic medication. Buspirone incorporates the 8-aza-spiro(4.5)decane moiety as part of its structure, specifically in the form of 8-(4-(4-pyrimidin-2-yl-piperazinyl)-butyl)-8-aza-spiro(4.5)decane-7,9-dione. This structural relationship highlights the importance of azaspirocyclic compounds in pharmaceutical chemistry.

Comparative Analysis with Related Compounds

The following table compares 8-Azaspiro[4.5]decane hydrochloride with structurally related compounds:

Compound	Molecular Formula	Key Structural Difference	CAS Number
8-Azaspiro[4.5]decane hydrochloride	C9H18ClN	Standard structure	1123-30-4
1,4-Dioxa-8-azaspiro[4.5]decane hydrochloride	C7H13NO2·HCl	Contains additional oxygen atoms in a dioxolane ring	42899-11-6
1-Oxa-8-azaspiro[4.5]decane hydrochloride	Structure varies	Contains an oxygen atom in the ring system	3970-79-4

It's worth noting that the related compounds exhibit different pharmacological properties due to the presence of additional heteroatoms in their structures.

Research Applications

As a Chemical Intermediate

8-Azaspiro[4.5]decane hydrochloride serves as an intermediate in the synthesis of more complex molecules, particularly those with potential pharmacological activity. Its well-defined three-dimensional structure makes it valuable for creating compounds with specific spatial arrangements of functional groups.

Structure-Activity Relationships

The spirocyclic structure of 8-Azaspiro[4.5]decane contributes to unique conformational properties that can influence biological activity when incorporated into larger molecules. These structural features affect:

• Receptor binding capacity

• Metabolic stability

• Distribution in biological systems

• Pharmacokinetic properties

While the compound itself is primarily used as a chemical intermediate, its incorporation into pharmaceutical structures like buspirone demonstrates its utility in medicinal chemistry.

Analytical Methods

Identification and Characterization

Standard analytical techniques for the identification and characterization of 8-Azaspiro[4.5]decane hydrochloride include:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Mass Spectrometry (MS)

• Infrared (IR) spectroscopy

• X-ray crystallography for definitive structural confirmation

• Chromatographic methods for purity assessment

These techniques provide complementary information about the compound's structure, purity, and identity.